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Compound of Interest

Compound Name: 4A3-SCC-10

Cat. No.: B15600697 Get Quote

Application Notes and Protocols: 4A3-SCC-10
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed storage, handling, and application guidelines for 4A3-SCC-10,

a biodegradable ionizable lipid designed for enhanced mRNA delivery.

Product Information
4A3-SCC-10 is a linker-degradable ionizable lipid (LDIL) that incorporates a disulfide bond-

bridged ester linker.[1] This unique structure, featuring a GSH-responsive cone-shaped

architecture, facilitates superior endosomal escape and rapid release of mRNA cargo.[2][3] It is

particularly effective in formulating Lipid Nanoparticles (LNPs) for in vivo applications,

demonstrating significantly improved mRNA delivery to the liver compared to conventional

ionizable lipids like DLin-MC3-DMA.[1][2]

Storage and Stability
Proper storage is critical to maintain the integrity and performance of 4A3-SCC-10. The

following table summarizes the recommended storage conditions and stability information.
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Parameter Condition Duration Notes

Long-Term Storage -20°C ≥ 2 years

Store as an oil,

protected from

moisture and light.[4]

[5]

Short-Term Storage 0 - 4°C Days to weeks
Keep dry and

protected from light.[6]

Stock Solutions -20°C Long-term (months)

Solutions should be

stored at -20°C

between uses.[4][6]

Shipping
Ambient temperature

or wet ice
A few weeks

The product is stable

enough for ordinary

shipping times.

Shipped as a non-

hazardous chemical.

[6][7]

Handling and Solubility
3.1 General Handling

The toxicological and pharmacological properties of 4A3-SCC-10 are not fully known.[3][4] It is

intended for research use only and should be handled in a laboratory setting by qualified

personnel.[4] Standard laboratory precautions, including the use of personal protective

equipment (PPE), should be followed to avoid unnecessary exposure.[4]

3.2 Solubility

4A3-SCC-10 is soluble in several organic solvents. The following table provides a summary of

its solubility.
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Solvent Solubility Notes

Ethanol Sparingly soluble 1-10 mg/ml[5]

Methanol Soluble [3][4]

DMF Soluble [3][4]

DMSO Soluble [3][4]

Note: Cayman Chemical provides 4A3-SCC-10 as a 10 mg/ml solution in ethanol.[5]

Experimental Protocols
The primary application of 4A3-SCC-10 is in the formulation of Lipid Nanoparticles (LNPs) for

mRNA delivery. The following is a generalized workflow. For detailed experimental protocols, it

is highly recommended to consult the primary literature, specifically:

Chen Z, et al. (2023). Modular Design of Biodegradable Ionizable Lipids for Improved mRNA

Delivery and Precise Cancer Metastasis Delineation In Vivo. J Am Chem Soc, 145(44),

24302-24314.[1]

4.1 Generalized LNP Formulation Workflow

The process involves the rapid mixing of a lipid mixture in an organic solvent with an aqueous

solution containing the mRNA cargo.
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Caption: Generalized workflow for the formulation of 4A3-SCC-10 lipid nanoparticles.
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4.2 In Vivo mRNA Delivery Mechanism

LNPs formulated with 4A3-SCC-10 are administered (e.g., intravenously) and selectively

accumulate in target tissues, such as the liver.[5][8] The disulfide bonds in 4A3-SCC-10 are

cleaved in the reducing environment of the cell cytoplasm, facilitating endosomal escape and

mRNA release.
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Caption: Proposed mechanism of in vivo mRNA delivery and expression using 4A3-SCC-10
LNPs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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